Cas no 1935650-33-1 (6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 1935650-33-1
• MF: C₉H₄BrFO₂S
• MW: 275.094264030457
• MDL: MFCD29874715
• CID: 5162854
• PubChem ID: 124252944
• Update Time: 2025-05-25

6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 6-bromo-7-fluoro-
• 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid

• MDL： MFCD29874715
• Inchi： 1S/C9H4BrFO2S/c10-5-2-1-4-3-6(9(12)13)14-8(4)7(5)11/h1-3H,(H,12,13)
• InChI Key： OKMOJIOOZTZQSB-UHFFFAOYSA-N
• SMILES： C12=C(F)C(Br)=CC=C1C=C(C(O)=O)S2

Additional information on 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid

6-Bromo-7-fluoro-1-benzothiophene-2-carboxylic Acid: A Comprehensive Overview

6-Bromo-7-fluoro-1-benzothiophene-2-carboxylic acid, identified by the CAS number 1935650-33-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of bromine and fluorine substituents at specific positions on the benzothiophene ring imparts unique electronic and structural properties to this compound, making it a valuable molecule for various applications.

The synthesis of 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, reducing environmental impact while maintaining high-quality standards.

In terms of chemical properties, 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid exhibits distinct spectroscopic characteristics due to its aromaticity and heteroatom content. The bromine and fluorine substituents influence the molecule's electronic distribution, leading to unique absorption bands in UV-vis spectroscopy and characteristic peaks in NMR spectra. These properties are crucial for identifying the compound during analytical procedures and for understanding its reactivity in different chemical environments.

The biological activity of 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid has been a focal point of recent research. Studies have demonstrated its potential as a lead compound in drug discovery, particularly in anti-cancer therapies. Preclinical trials have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting normal cells. The mechanism of action involves interference with key cellular pathways, such as those regulating cell cycle progression and apoptosis.

Beyond pharmacology, 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid has also found applications in materials science. Its structural rigidity and conjugated system make it a promising candidate for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic properties contribute to efficient charge transport and light emission.

The environmental impact of 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid is another area of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms under controlled laboratory conditions. Results indicate that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental matrices necessitates careful handling during industrial processes.

In conclusion, 6-bromo-7-fluoro-1-benzothiophene-2-carboxylic acid, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug development to advanced materials, underscoring its importance in modern chemistry. As research progresses, further insights into its mechanisms and potential uses are expected to emerge, solidifying its role as a valuable compound in both academic and industrial settings.